Ethyl 5-(Methylsulfonyl)pyridine-2-carboxylate

• IUPAC Name: ethyl 5-methylsulfonylpyridine-2-carboxylate
• InChI: InChI=1S/C9H11NO4S/c1-3-14-9(11)8-5-4-7(6-10-8)15(2,12)13/h4-6H,3H2,1-2H3
• InChI Key: UFEHGPVVTRPMKY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC=C(C=C1)S(=O)(=O)C
• Molecular Formula: C9H11NO4S
• DSSTOX Substance ID: DTXSID00693830
• Molecular Weight: 229.26 g/mol
• CAS RN: 918967-32-5

Description

Ethyl 5-(Methylsulfonyl)pyridine-2-carboxylate is a chemical compound with the CAS Number: 918967-32-5. It has a molecular weight of 229.26 and its IUPAC name is ethyl 5-(methylsulfonyl)-2-pyridinecarboxylate. The compound is typically stored at +4°C and appears as a white to light brown solid.

Scientific Research Applications

Synthesis of Functionalized Compounds

This compound has been utilized in the synthesis of highly functionalized tetrahydropyridines through an expedient phosphine-catalyzed [4 + 2] annulation. This reaction demonstrates the compound's ability to act as a dipole synthon in annulation reactions, leading to ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with complete regioselectivity and excellent yields (Zhu et al., 2003). Such functionalized tetrahydropyridines are significant in the synthesis of various pharmacologically active molecules.

Formation of Heterocyclic Compounds

It also serves as a precursor in the formation of novel heterocyclic compounds, such as when reacted with bases to give ethyl 5-sulfanylidene-4,5,6,7-tetrahydrofuro[2,3-c]pyridine-2-carboxylate through an intramolecular 6-endo-dig-cyclization. This showcases its utility in generating new molecular scaffolds important for drug discovery (Remizov et al., 2019).

Derivatization and Biological Profiles

The compound is involved in the practical derivatization of novel 4-substituted pyridine derivatives showing reversible inhibitory activity against H+K+-ATPase. The use of a methylsulfinyl- or methylsulfonyl group as a leaving group allows for the effective introduction of various alkoxy or alkylthio groups into the pyridine ring. This highlights its role in the synthesis of biologically active molecules with potential therapeutic applications (Niiyama et al., 1997).

Crystallographic Studies

In crystallography, derivatives of Ethyl 5-(Methylsulfonyl)pyridine-2-carboxylate, such as ethyl 4-hydroxy-2,6-diphenyl-5-(phenylsulfanyl)pyridine-3-carboxylate, have been studied for their supramolecular aggregation through various intermolecular interactions. These studies provide insights into the molecular packing, intermolecular interactions, and potential applications of these compounds in material science (Suresh et al., 2007).

Safety and Hazards

The safety information available indicates that Ethyl 5-(Methylsulfonyl)pyridine-2-carboxylate has a signal word of 'Warning’. The hazard statements include H302, which means it may be harmful if swallowed. Precautionary statements include P264 (wash hands and skin thoroughly after handling), P270 (do not eat, drink or smoke when using this product), P301+P312 (if swallowed, call a poison center or doctor if you feel unwell), and P330 (rinse mouth).